Cas no 6271-64-3 (3-methyl-1-[4-(3-methylpyridin-1-ium-1-yl)butyl]pyridin-1-ium;bromide)

• Product Name: 3-methyl-1-[4-(3-methylpyridin-1-ium-1-yl)butyl]pyridin-1-ium;bromide
• CAS No: 6271-64-3
• MF: C₁₆H₂₂BrN₂
• MW: 322.263283252716
• CID: 957426
• PubChem ID: 24184971
• Update Time: 2025-04-19

3-methyl-1-[4-(3-methylpyridin-1-ium-1-yl)butyl]pyridin-1-ium;bromide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-[4-(3-methylpyridin-1-ium-1-yl)butyl]pyridin-1-ium,bromide
• 3,3'-Dimethyl-1,1'-butandiyl-bis-pyridinium, Dibromid
• 3,3'-dimethyl-1,1'-butanediyl-bis-pyridinium, dibromide
• 3-methyl-1-[4-(3-methylpyridin-1-ium-1-yl)butyl]pyridin-1-ium
• bromide
• NSC36774
• DTXSID20637054
• NSC-36774
• 6271-64-3
• 3-methyl-1-[4-(3-methylpyridin-1-ium-1-yl)butyl]pyridin-1-ium;bromide

• Inchi： 1S/C16H22N2.BrH/c1-15-7-5-11-17(13-15)9-3-4-10-18-12-6-8-16(2)14-18;/h5-8,11-14H,3-4,9-10H2,1-2H3;1H/q+2;/p-1
• InChI Key： AEPMWORJHNGNFK-UHFFFAOYSA-M
• SMILES： [Br-].[N+]1(C=CC=C(C)C=1)CCCC[N+]1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 248.22544
• Monoisotopic Mass: 321.09664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.8Ų

Experimental Properties

• PSA: 6.48
• LogP: -0.63720